2-(3-methyl-6-oxopyridazin-1(6H)-yl)-N-(2-phenoxyethyl)acetamide

Specification

• CAS No.: 1235049-19-0
• Molecular Formula: C15H17N3O3
• Molecular Weight: 287.319
• IUPAC Name: 2-(3-methyl-6-oxopyridazin-1-yl)-N-(2-phenoxyethyl)acetamide
• Standard InChI: InChI=1S/C15H17N3O3/c1-12-7-8-15(20)18(17-12)11-14(19)16-9-10-21-13-5-3-2-4-6-13/h2-8H,9-11H2,1H3,(H,16,19)
• Standard InChI Key: QKTDWDFKCNWCGO-UHFFFAOYSA-N
• SMILES: CC1=NN(C(=O)C=C1)CC(=O)NCCOC2=CC=CC=C2

Introduction

2-(3-methyl-6-oxopyridazin-1(6H)-yl)-N-(2-phenoxyethyl)acetamide is a chemical compound belonging to the pyridazinone derivatives, which are known for their diverse pharmacological properties. This compound has garnered significant attention in medicinal chemistry due to its potential biological activities, including anti-inflammatory and anti-cancer effects. The molecular formula of this compound is C15H18N4O4, with a molecular weight of approximately 318.33 g/mol.

Synthesis Overview

• Starting Materials: Pyridazine precursors and appropriate reagents for forming the acetamide moiety.

• Reaction Conditions: Controlled temperature and pH.

• Purification Methods: TLC, NMR, and potentially high-performance liquid chromatography (HPLC).

Biological Activities and Mechanism of Action

2-(3-methyl-6-oxopyridazin-1(6H)-yl)-N-(2-phenoxyethyl)acetamide is primarily researched for its potential as an inhibitor of phosphodiesterase enzymes, which play a crucial role in cellular signaling pathways by regulating levels of cyclic adenosine monophosphate (cAMP). By inhibiting these enzymes, the compound could enhance cAMP signaling, leading to therapeutic effects in conditions like inflammation or cancer.

Potential Therapeutic Applications

• Anti-inflammatory Effects: Through phosphodiesterase inhibition.

• Anti-cancer Activities: Potential modulation of cellular signaling pathways.

Research Findings and Future Directions

Research into 2-(3-methyl-6-oxopyridazin-1(6H)-yl)-N-(2-phenoxyethyl)acetamide highlights its potential in medicinal chemistry, particularly in the development of therapeutic agents targeting phosphodiesterase enzymes. Further studies are needed to fully elucidate its biological activities and optimize its structure for specific applications.

Future Research Directions

• Pharmacokinetic Studies: To understand absorption, distribution, metabolism, and excretion.

• Safety Profile Evaluation: Essential for advancing clinical applications.

• Structure Optimization: For enhanced therapeutic efficacy and specificity.